Cas no 1050496-66-6 (3-(3-Bromopropyl)oxane)

• Product Name: 3-(3-Bromopropyl)oxane
• CAS No: 1050496-66-6
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 5056722
• PubChem ID: 54491206
• Update Time: 2024-03-01

3-(3-Bromopropyl)oxane Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromopropyl)oxane
• 3-(3-bromopropyl)tetrahydro-2H-pyran
• 3-(3-Bromopropyl)oxane

• Inchi： 1S/C8H15BrO/c9-5-1-3-8-4-2-6-10-7-8/h8H,1-7H2
• InChI Key： LWMGJCGRFGAPFP-UHFFFAOYSA-N
• SMILES： BrCCCC1COCCC1

Computed Properties

• Exact Mass: 206.03063g/mol
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2